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Compound of Interest

Compound Name: Profadol Hydrochloride

Cat. No.: B15620383 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

pharmaceutical substances is a critical component of laboratory safety and environmental

responsibility. This document provides essential guidance on the proper disposal procedures

for Profadol Hydrochloride, a controlled substance. Adherence to these procedures is vital to

ensure safety, maintain regulatory compliance, and minimize environmental impact.

It is important to note that Profadol Hydrochloride is a controlled substance, and its disposal

is regulated by the U.S. Drug Enforcement Administration (DEA). The following procedures are

based on DEA regulations for the disposal of controlled substances and general chemical

safety principles. Always consult the specific Safety Data Sheet (SDS) for Profadol
Hydrochloride and your institution's environmental health and safety (EHS) guidelines for

detailed instructions.

Key Disposal Principles for Controlled Substances
The primary goal of controlled substance disposal is to render the substance "non-retrievable."

This means it cannot be transformed into a physical or chemical state that would allow it to be

used as a controlled substance.[1] The DEA outlines several methods for the disposal of

controlled substances by registrants, such as reverse distribution, or destruction by an

approved method.
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While specific quantitative data for Profadol Hydrochloride disposal is not readily available,

the following table summarizes key regulatory timelines and requirements for the disposal of

controlled substances in general.

Parameter Requirement Regulation

Destruction Standard
Must be rendered "non-

retrievable"
21 CFR 1317.90

Witness Requirement

On-site destruction must be

witnessed by two authorized

employees.

21 CFR 1317.95(d)

Record Keeping

A disposal log must be

maintained for at least two

years.

21 CFR 1304.22

Reverse Distributor

Destruction Timeline

A reverse distributor must

destroy controlled substances

within 30 days of receipt.

DEA Final Rule on the

Disposal of Controlled

Substances

Experimental Protocols for Disposal
The following is a generalized, step-by-step protocol for the disposal of Profadol
Hydrochloride in a laboratory setting, in accordance with DEA regulations for controlled

substances.

Objective: To safely and compliantly dispose of Profadol Hydrochloride, rendering it non-

retrievable.

Materials:

Profadol Hydrochloride waste

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

DEA-compliant controlled substance disposal container or system (e.g., a system that

chemically denatures the substance)
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Disposal logbook

Two authorized employees

Procedure:

Authorization and Witnessing: Ensure two authorized employees are present to handle and

witness the entire destruction process.[1]

Personal Protective Equipment (PPE): Both individuals must don appropriate PPE, including

safety glasses, a lab coat, and chemical-resistant gloves.

Preparation of Disposal System: Prepare the DEA-compliant disposal system according to

the manufacturer's instructions. This may involve adding water to a pre-filled container with a

denaturing agent.

Introduction of Waste: Carefully place the Profadol Hydrochloride waste into the disposal

container. Avoid creating dust or aerosols.

Activation of Disposal System: Securely close the container and activate the denaturing

process as per the system's instructions. This typically involves shaking the container to mix

the contents.

Record Keeping: Both employees must sign the disposal log, documenting the date, time,

quantity of Profadol Hydrochloride disposed of, and their signatures.[1] This log must be

retained for a minimum of two years.[1]

Final Disposal of Container: Once the contents are rendered non-retrievable, the container

may be placed in the appropriate waste stream as determined by your institution's EHS

guidelines. If the original substance was classified as hazardous waste, the entire container

must be disposed of as hazardous waste.[1]

Visualizing the Disposal Workflow and Safety
Considerations
To further clarify the disposal process, the following diagrams illustrate the procedural workflow

and the key safety and compliance considerations.
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Activate Denaturing Process

Record Disposal in Logbook

Final Container Disposal
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Caption: Profadol Hydrochloride Disposal Workflow.
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Caption: Key Safety and Compliance Considerations.

Environmental Considerations
While specific data on the environmental impact of Profadol Hydrochloride is limited, it is

crucial to prevent its release into the environment. Pharmaceuticals, in general, can be harmful

to aquatic life and may persist in water systems.[2][3] Therefore, never dispose of Profadol
Hydrochloride by flushing it down the drain or placing it in the regular trash unless it has been

rendered non-retrievable by a DEA-compliant method. The active ingredients in many

pharmaceuticals are not always effectively removed by wastewater treatment plants.[2]

By adhering to these rigorous disposal protocols, laboratory professionals can ensure the safe

and compliant handling of Profadol Hydrochloride, thereby protecting themselves, the public,

and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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